Cas no 1261841-47-7 (2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinic acid)

• Product Name: 2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinic acid
• CAS No: 1261841-47-7
• MF: C₁₃H₇ClF₃NO₃
• MW: 317.647793054581
• CID: 4987524
• Update Time: 2025-07-23

2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinic acid

• Inchi： 1S/C13H7ClF3NO3/c14-11-8(12(19)20)5-6-9(18-11)7-3-1-2-4-10(7)21-13(15,16)17/h1-6H,(H,19,20)
• InChI Key： OHINLMJPJZVYAD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(C2C=CC=CC=2OC(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 380
• XLogP3: 4.2
• Topological Polar Surface Area: 59.4

Additional information on 2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinic acid

Latest Research Insights on 2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinic acid (CAS: 1261841-47-7)

2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinic acid (CAS: 1261841-47-7) is a nicotinic acid derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and chloro substituents, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the context of inflammation and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinic acid as a key intermediate in the synthesis of novel GPR109A agonists. GPR109A, a receptor implicated in lipid metabolism and anti-inflammatory pathways, has been a target for treating dyslipidemia and atherosclerosis. The study demonstrated that derivatives of this compound exhibited enhanced binding affinity and metabolic stability compared to traditional nicotinic acid-based agonists, highlighting its potential for next-generation therapeutics.

Another notable advancement was reported in ACS Chemical Biology, where researchers utilized 2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinic acid as a scaffold for developing selective kinase inhibitors. The trifluoromethoxy group was found to play a critical role in modulating the compound's interaction with ATP-binding pockets of specific kinases, leading to improved selectivity profiles. This research opens new avenues for targeting kinase-driven diseases such as cancer and autoimmune disorders.

In addition to its pharmacological applications, recent synthetic chemistry studies have focused on optimizing the production of 2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinic acid. A 2024 Organic Process Research & Development paper detailed a novel catalytic system that significantly improves the yield and purity of this compound, addressing previous challenges in large-scale synthesis. This methodological breakthrough is expected to facilitate further preclinical and clinical investigations.

Looking ahead, the versatility of 2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinic acid continues to inspire interdisciplinary research. Its unique chemical structure and demonstrated bioactivity position it as a valuable tool for drug discovery and chemical biology. Future studies are anticipated to explore its applications in additional therapeutic areas, as well as its potential in combination therapies and targeted drug delivery systems.